Cas no 2193065-76-6 (tert-butyl 2-1-(aminomethyl)cyclohexylacetate hydrochloride)

• Product Name: tert-butyl 2-1-(aminomethyl)cyclohexylacetate hydrochloride
• CAS No: 2193065-76-6
• MF: C₁₃H₂₆ClNO₂
• MW: 263.804043292999
• CID: 5164561
• PubChem ID: 68612338
• Update Time: 2025-06-28

tert-butyl 2-1-(aminomethyl)cyclohexylacetate hydrochloride Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-[1-(aminomethyl)cyclohexyl]acetate hydrochloride
• tert-butyl 2-[1-(aminomethyl)cyclohexyl]acetate;hydrochloride
• tert-butyl 2-1-(aminomethyl)cyclohexylacetate hydrochloride

• Inchi： 1S/C13H25NO2.ClH/c1-12(2,3)16-11(15)9-13(10-14)7-5-4-6-8-13;/h4-10,14H2,1-3H3;1H
• InChI Key： NWPQNBHIZDIBCZ-UHFFFAOYSA-N
• SMILES： Cl.O(C(C)(C)C)C(CC1(CN)CCCCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 237
• Topological Polar Surface Area: 52.3

Additional information on tert-butyl 2-1-(aminomethyl)cyclohexylacetate hydrochloride

Recent Advances in the Study of tert-Butyl 2-1-(Aminomethyl)cyclohexylacetate Hydrochloride (CAS: 2193065-76-6)

The compound tert-butyl 2-1-(aminomethyl)cyclohexylacetate hydrochloride (CAS: 2193065-76-6) has recently gained significant attention in the field of chemical biology and pharmaceutical research. This chiral cyclohexane derivative serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly in the development of central nervous system (CNS) targeting drugs and peptide mimetics. Recent studies have focused on its stereoselective synthesis, pharmacological applications, and potential as a building block for novel therapeutic agents.

Structural analysis reveals that this compound features both a protected amine group and an ester functionality, making it particularly valuable for modular drug design. The hydrochloride salt form (2193065-76-6) demonstrates improved stability and solubility compared to its free base counterpart, which has become a key consideration in recent formulation studies. Researchers have developed optimized synthetic routes that achieve >95% enantiomeric purity, addressing previous challenges in stereochemical control during the aminomethylation step.

In pharmacological applications, derivatives synthesized from this intermediate have shown promising activity as γ-aminobutyric acid (GABA) receptor modulators. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that structural analogs exhibit subtype-selective binding to GABA_A receptors, with potential applications in anxiety disorders and epilepsy treatment. The cyclohexyl scaffold appears to confer favorable pharmacokinetic properties, including enhanced blood-brain barrier penetration compared to purely aromatic analogs.

Recent advances in synthetic methodology have significantly improved the scalability of 2193065-76-6 production. A continuous flow chemistry approach developed by Pfizer researchers in 2022 achieved an 82% overall yield while reducing hazardous waste generation by 60% compared to traditional batch processes. This technological breakthrough has made the compound more accessible for structure-activity relationship studies in drug discovery programs.

The compound's utility extends beyond small molecule therapeutics. Several research groups have incorporated 2193065-76-6 derived building blocks into peptide-based drug candidates, where the rigid cyclohexane structure helps constrain peptide conformations and improve metabolic stability. A notable example includes its use in the development of melanocortin receptor agonists for metabolic disorders, where the intermediate's chiral center proved critical for receptor subtype selectivity.

Analytical characterization of 2193065-76-6 has benefited from recent advancements in spectroscopic techniques. High-field NMR studies (up to 900 MHz) have provided detailed conformational analysis, revealing a preference for equatorial positioning of the aminomethyl group in solution phase. These structural insights are informing the design of next-generation derivatives with optimized target engagement profiles.

Looking forward, research directions are expanding to explore the compound's potential in targeted drug delivery systems. The amine functionality allows for facile conjugation to various drug carriers, while the ester group enables controlled release mechanisms. Ongoing preclinical studies suggest that 2193065-76-6 based prodrugs may offer improved tissue distribution for challenging therapeutic targets, particularly in neurological indications.

In conclusion, tert-butyl 2-1-(aminomethyl)cyclohexylacetate hydrochloride (2193065-76-6) represents a versatile and increasingly important intermediate in modern drug discovery. Its unique structural features continue to enable innovative approaches to challenging therapeutic targets, with recent synthetic and analytical advancements further enhancing its utility across multiple pharmaceutical applications.